Cas no 306297-11-0 (N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide
• CAS No: 306297-11-0
• MF: C₁₀H₉BrF₃NO
• MW: 296.083772420883
• MDL: MFCD27949080
• CID: 3934468
• PubChem ID: 21336351
• Update Time: 2025-06-11

N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoro-
• N-(4-Bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide
• SCHEMBL524517
• E93235
• 306297-11-0
• CS-0195352
• BS-51134
• MFCD27949080
• N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide

• MDL： MFCD27949080
• Inchi： InChI=1S/C10H9BrF3NO/c1-5-3-7(4-6(2)8(5)11)15-9(16)10(12,13)14/h3-4H,1-2H3,(H,15,16)
• InChI Key： OOUHGECMWLTHOP-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=C1)NC(=O)C(F)(F)F)C)Br

Computed Properties

• Exact Mass: 294.98196g/mol
• Monoisotopic Mass: 294.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide

Research Update on N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide (CAS: 306297-11-0) in Chemical Biology and Pharmaceutical Applications

N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide (CAS: 306297-11-0) is a specialized chemical compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its bromo-dimethylphenyl and trifluoroacetamide moieties, has shown potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block or active pharmaceutical ingredient (API).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide, highlighting its efficiency as an intermediate in the preparation of more complex molecules. The research demonstrated that the bromo and trifluoroacetamide groups facilitate selective cross-coupling reactions, making it a valuable scaffold for designing novel bioactive compounds. Additionally, the study reported improved yields and purity through optimized reaction conditions, which could enhance its scalability for industrial applications.

In the context of pharmaceutical research, N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide has been investigated for its potential as a precursor in the development of kinase inhibitors. A 2024 preprint on bioRxiv described its incorporation into a series of small-molecule inhibitors targeting tyrosine kinases, which are implicated in cancer and inflammatory diseases. Preliminary in vitro assays indicated moderate inhibitory activity, suggesting that further structural modifications could enhance its efficacy and selectivity. The study also utilized computational modeling to predict binding interactions, providing a foundation for future drug design efforts.

Beyond drug discovery, this compound has also been evaluated for its utility in agrochemicals. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of herbicides with improved environmental stability. The patent highlighted the compound's role in reducing photodegradation, a common challenge in agrochemical formulations. Field trials demonstrated promising results, with enhanced herbicidal activity and lower toxicity compared to existing products.

Despite these advancements, challenges remain in the widespread adoption of N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide. For instance, its environmental impact and metabolic pathways in biological systems require further investigation. A 2024 review in Chemical Research in Toxicology emphasized the need for comprehensive toxicological studies to assess its safety profile, particularly in pharmaceutical and agricultural applications. Researchers are also exploring greener synthetic routes to minimize waste and improve sustainability.

In conclusion, N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide (CAS: 306297-11-0) represents a versatile compound with significant potential across multiple domains. Ongoing research aims to unlock its full capabilities, from drug development to agrochemical innovation. Future studies should focus on optimizing its properties, evaluating its safety, and expanding its applications to meet the evolving needs of the chemical and pharmaceutical industries.